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Chemical Profile & Storage Specifications

Sonolisib is a pan-class I PI3K inhibitor known for its research use in oncology, particularly in investigating

the PI3K/AKT/mTOR signaling pathway [1]. The storage conditions are critical for maintaining the

compound's stability.

Table 1: Sonolisib (PX866) Chemical and Storage Data

Property Specification

CAS Number 502632-66-8 [2]

Synonyms PX866, PX-866 [2]

Molecular Formula C₂₉H₃₅NO₈ [2]

Molecular Weight 525.59 g/mol [2]

Physical Form Solid (powder) [2]

Storage (Powder) -20°C [2]

Storage (Solution) -80°C [2]
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Property Specification

Incompatibilities Strong acids, strong bases, strong oxidizing agents, strong reducing agents [2]

Safe Handling and Preparation

The manufacturer's Safety Data Sheet (SDS) provides the following guidance for handling Sonolisib [2]:

Personal Protective Equipment (PPE): Wear safety goggles, protective gloves, and impervious

clothing.
Engineering Controls: Handle the compound only in areas with appropriate exhaust ventilation,

such as a chemical fume hood or a laminar flow cabinet.
First Aid: In case of eye contact, flush immediately with large amounts of water and seek medical

attention.
Spill Management: Absorb spillages with a liquid-binding material (e.g., diatomite) and

decontaminate surfaces with alcohol.

Biological Context & Potential Applications

Sonolisib is a pan-phosphatidylinositol-3-kinase (PI3K) inhibitor [1]. It targets all four isoforms of class I

PI3K enzymes (α, β, δ, and γ) and has been investigated in various cancer research contexts, including:

Glioblastoma (GBM): The PI3K pathway is hyperactivated in a majority of GBM cases, making it a

key target for investigational therapies [3] [4] [5].
Medulloblastoma: Preclinical studies have shown that PI3K inhibitors like Sonolisib can impair

tumor growth in this type of pediatric brain cancer [1] [6].
Other Cancers: Research has also explored its effects in models of ovarian and colorectal cancers

[1].

The following diagram illustrates the core PI3K/AKT/mTOR signaling pathway and the point of inhibition

by Sonolisib.
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Critical Protocol Information Unavailable

A significant gap exists in the publicly available information. The search results I obtained do not contain

detailed cell culture protocols for using Sonolisib. The following essential parameters are missing:
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Stock Solution Preparation: Recommended solvent (e.g., DMSO), concentration, and aliquoting

procedures.
Working Concentration Range: Effective doses reported in cell-based assays (e.g., IC50 values).

Treatment Guidelines: Duration of exposure, pre-treatment conditions, or compatibility with different
cell culture media.

Cell Viability/Growth Assay Protocols: Specific methodologies for testing Sonolisib's effects.

Suggested Path for Researchers

To proceed with your experimental work, I recommend the following actions:

Consult Primary Literature: Search specialized scientific databases (e.g., PubMed, Google Scholar)

for research articles that use Sonolisib in cell culture. The methods sections of these papers are the
most reliable source for specific protocols.

Contact the Manufacturer: Reach out to chemical suppliers like DC Chemicals (the source of the
SDS) or other vendors. They may have technical data sheets with recommended application

protocols that are not included in the public SDS.
Validate Experimentally: Any protocol obtained from the literature should be empirically validated

and optimized for your specific cell line and experimental setup.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Sonolisib cell culture application storage]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b548420#sonolisib-cell-culture-

application-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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